Cas no 57346-43-7 (2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)-
• CAS No: 57346-43-7
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 387139
• PubChem ID: 259227
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)-
• 5-(methoxymethyl)-1H-pyrimidine-2,4-dione
• 5-(methoxymethyl)pyrimidine-2,4(1h,3h)-dione
• 5-Methoxymethyl-1H-pyrimidin-2,4-dion
• 5-methoxymethyl-1H-pyrimidine-2,4-dione
• 5-methoxymethyluracil
• 5-Methoxymethyl-uracil
• 5-Methoxy-methyluracil
• AC1L60OV
• AC1Q4FL6
• AC1Q6CHZ
• AR-1G5640
• CTK1H5103
• NCIOpen2_001453
• NSC88957
• SureCN376391
• 5-Methoxymethyl-2,4(1H,3H)-pyrimidinedione
• RZEXJHGIEXQMTI-UHFFFAOYSA-N
• SCHEMBL376391
• 5-(methoxymethyl)-2,4(1h,3h)-pyrimidinedione
• NSC-88957
• AKOS024331417
• DTXSID60293370
• 57346-43-7
• SCHEMBL16796162
• A846985
• 5-(MethoxyMethyl)-2,4(1H, 3H)-pyriMidinedione
• NSC 88957

• Inchi： 1S/C6H8N2O3/c1-11-3-4-2-7-6(10)8-5(4)9/h2H,3H2,1H3,(H2,7,8,9,10)
• InChI Key： RZEXJHGIEXQMTI-UHFFFAOYSA-N
• SMILES： O(C)CC1=CNC(NC1=O)=O

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 67.43
• LogP: -0.79040